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Compound of Interest

Compound Name: 3-Ethylfuran

Cat. No.: B12657199 Get Quote

Essential Safety and Handling Guide for 3-
Ethylfuran
For laboratory professionals, including researchers, scientists, and those in drug development,

rigorous adherence to safety protocols is paramount when handling volatile and potentially

hazardous chemicals like 3-Ethylfuran. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe handling of

this compound. The following procedures and data are based on information for structurally

similar furan derivatives due to the limited availability of a specific Safety Data Sheet (SDS) for

3-Ethylfuran.

Quantitative Safety Data
A summary of the known physical and chemical properties of 3-Ethylfuran and its analogs is

crucial for a comprehensive risk assessment.
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Property Value Source

Molecular Formula C₆H₈O [1][2][3]

Molecular Weight 96.13 g/mol [1][2][4]

Boiling Point
92 - 93 °C / 197.6 - 199.4 °F @

768 mmHg (for 2-Ethylfuran)
[5]

Flash Point 1 °C / 33.8 °F (for 2-Ethylfuran) [5]

Vapor Pressure
50 mmHg @ 20 °C (for 2-

Ethylfuran)
[5]

Specific Gravity 0.910 (for 2-Ethylfuran) [5]

Storage Temperature 2-8°C [6]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on data from analogous furan compounds, 3-Ethylfuran should be treated as a highly

flammable liquid that may be harmful if swallowed or inhaled.[7][8] It may also cause skin and

eye irritation.[8] Therefore, stringent safety precautions, including the use of appropriate

personal protective equipment, are necessary.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye/Face Protection
Chemical safety goggles or a face shield should

be worn.[6][9]

Hand Protection
Chemical-resistant gloves, such as nitrile or

neoprene, are required.[6][9]

Skin and Body Protection

A flame-retardant lab coat or a chemical-

resistant apron is necessary to prevent skin

contact.[6][8]

Respiratory Protection

All handling should be performed in a certified

chemical fume hood.[6][10] If there is a risk of

inhalation, a respirator with an organic vapor

cartridge should be used.[6][9]

Operational Plan: Step-by-Step Handling Procedure
A strict operational protocol is crucial to minimize exposure and prevent accidents.

Preparation:

Ensure a certified chemical fume hood is operational.[10]

Have an appropriate fire extinguisher (dry chemical, carbon dioxide, or alcohol-resistant

foam) readily accessible.[6]

An emergency eyewash station and safety shower must be in close proximity.[10]

All ignition sources, such as heat, sparks, and open flames, must be eliminated from the

work area.[7][8]

Use non-sparking tools and ground all equipment to prevent static discharge.[5][10]

Handling and Use:

Wear the recommended PPE at all times.
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Conduct all work with 3-Ethylfuran inside a chemical fume hood.[10]

Keep the container tightly closed when not in use.[8][10]

Avoid contact with skin, eyes, and clothing.[6]

Avoid breathing vapors or mists.[7]

Storage:

Store 3-Ethylfuran in a cool, dry, and well-ventilated area, away from heat and ignition

sources.[6][8]

The recommended storage temperature is between 2-8°C.[6]

Store in a tightly sealed container in a flammables-approved cabinet.[5]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is vital.

Spill: For a small spill within a fume hood, use a non-combustible absorbent material to

contain and clean it up. Place the contaminated absorbent in a sealed, labeled container for

hazardous waste disposal. For larger spills, evacuate the area and contact emergency

personnel.[6]

Fire: Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher. Do not use

water, as it may be ineffective and could spread the flammable liquid.[6]

First Aid:

Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

plenty of water.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[10]
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[10]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water and have them drink one or two glasses of water. Seek immediate medical attention.

[5][10]

Disposal Plan
Proper disposal of 3-Ethylfuran and contaminated materials is critical to ensure environmental

safety and regulatory compliance.

Waste Collection: Collect waste 3-Ethylfuran in a designated, properly labeled, and leak-

proof hazardous waste container that is compatible with flammable organic liquids.[6] Do not

mix with other waste streams unless permitted by your institution's Environmental Health and

Safety (EHS) guidelines.

Contaminated PPE and Materials: Place all disposable items contaminated with 3-
Ethylfuran, such as gloves and absorbent materials, into a sealed bag and dispose of it as

hazardous waste. Contaminated clothing should be decontaminated before reuse.[6][7]

Disposal Method: All chemical waste must be disposed of in accordance with local, state,

and federal regulations. This typically involves disposal through a licensed hazardous waste

management company.[11]

Visual Workflow for Safe Handling of 3-Ethylfuran
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Caption: Workflow for the safe handling of 3-Ethylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12657199?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylfuran
https://www.chemsynthesis.com/base/chemical-structure-14880.html
https://webbook.nist.gov/cgi/inchi?ID=C67363955
https://www.chemeo.com/cid/73-086-6/3-ethyl-furan
https://www.fishersci.com/store/msds?partNumber=AAA1552006&productDescription=2-ETHYLFURAN+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Methoxyfuran.pdf
https://www.cpachem.com/msds?num=SB36890&dnl=sd_-_3-Methylfuran_%5BCAS_930-27-8%5D_%28SB36890%29_%28EU%29.pdf
https://www.merckmillipore.com/Web-KR-Site/ko_KR/-/KRW/ShowDocument-File?ProductSKU=MDA_CHEM-113364&DocumentType=MSD&DocumentId=113364_SDS_ZA_EN.PDF&DocumentUID=424348&Language=EN&Country=ZA&Origin=null
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.fishersci.com/store/msds?partNumber=AC342300010&productDescription=3-METHYLFURAN%2C+98%251GR&vendorId=VN00032119&countryCode=US&language=en
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_and_disposal_of_chemicals_used_in_the_illicit_manufacture_of_drugs_ENG.pdf
https://www.benchchem.com/product/b12657199#personal-protective-equipment-for-handling-3-ethylfuran
https://www.benchchem.com/product/b12657199#personal-protective-equipment-for-handling-3-ethylfuran
https://www.benchchem.com/product/b12657199#personal-protective-equipment-for-handling-3-ethylfuran
https://www.benchchem.com/product/b12657199#personal-protective-equipment-for-handling-3-ethylfuran
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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